N,5-dimethylpyrazine-2-carboxamide
Overview
Description
Scientific Research Applications
Synthesis and Chemical Interactions
N,5-dimethylpyrazine-2-carboxamide and its derivatives are primarily investigated for their synthesis and chemical interactions. For instance, studies have explored the synthesis of 5-amino-N-phenylpyrazine-2-carboxamides, demonstrating their anti-infective properties, with particular compounds exerting moderate antibacterial activity against specific bacterial strains, though no antifungal activity was detected (Zítko, Franco, & Paterová, 2018). Another study focused on the synthesis of pyrazole derivatives and their antidepressant and anticonvulsant activities, providing insights into their potential therapeutic applications (Abdel‐Aziz, Abuo-Rahma, & Hassan, 2009).
Antimicrobial and Antitubercular Activities
Some derivatives have been synthesized and evaluated for their antimicrobial, antifungal, and antitubercular activities. A study synthesized twelve amides and tested them for their activity against various strains, with specific compounds showing high antimycobacterial activity against Mycobacterium tuberculosis as well as other mycobacterial strains (Servusová, Eibinová, Doležal, Kubíček, Paterová, Pesko, & Kráľová, 2012). Another study focused on substituted N-benzylpyrazine-2-carboxamides, revealing their promising antimycobacterial and antibacterial properties (Semelková, Janďourek, Konečná, Paterová, Navrátilová, Trejtnar, Kubíček, Kuneš, Doležal, & Zítko, 2017).
Food Industry Applications
Beyond pharmaceutical uses, pyrazine derivatives like 2-ethyl-3,(5 or 6)-dimethylpyrazine have been studied for their role in the food industry, particularly as a flavor ingredient due to their roasted odor and flavor reminiscent of roasted cocoa or nuts (Burdock & Carabin, 2008).
Material Science and Corrosion Inhibition
In the field of material science and engineering, carboxamide derivatives have been investigated for their potential as corrosion inhibitors. A study examined the inhibitive performance of specific carboxamide ligands for mild steel protection in hydrochloric acid solution, revealing their significant inhibitory performance due to adsorption at the metal/solution interface (Erami, Amirnasr, Meghdadi, Talebian, Farrokhpour, & Raeissi, 2019).
properties
IUPAC Name |
N,5-dimethylpyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O/c1-5-3-10-6(4-9-5)7(11)8-2/h3-4H,1-2H3,(H,8,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVKAHOFMCGWRAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)C(=O)NC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10377836 |
Source
|
| Record name | N,5-Dimethylpyrazine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10377836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,5-dimethylpyrazine-2-carboxamide | |
CAS RN |
7132-15-2 |
Source
|
| Record name | N,5-Dimethylpyrazine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10377836 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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